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Compound of Interest

Compound Name: 2-Acetyl-1-methylpyrrole

Cat. No.: B1200348 Get Quote

This technical guide provides a comprehensive overview of the boiling point and density of 2-
Acetyl-1-methylpyrrole, targeting researchers, scientists, and professionals in drug

development. It includes a summary of its physical properties, detailed experimental protocols

for their determination, and a workflow diagram for these procedures.

Core Physical Properties of 2-Acetyl-1-
methylpyrrole
2-Acetyl-1-methylpyrrole, a heterocyclic compound, is recognized for its distinct nutty and

earthy aroma, finding applications in the flavor and fragrance industry.[1] Accurate

determination of its physical properties is crucial for its application in research and

development, particularly in pharmaceutical synthesis and material science.

Data Summary
The boiling point and density of 2-Acetyl-1-methylpyrrole are summarized in the table below.

These values are critical for predicting its behavior in various chemical processes and for

ensuring its purity.

Physical Property Value Conditions

Boiling Point 200-202 °C at 760 mmHg

Density 1.04 g/mL at 25 °C
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Experimental Protocols
The following sections detail standard laboratory procedures for the precise measurement of

the boiling point and density of liquid compounds such as 2-Acetyl-1-methylpyrrole.

Determination of Boiling Point: Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.[1]

Apparatus and Materials:

Thiele tube

Thermometer (-10 to 250 °C)

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Heating mantle or Bunsen burner

Mineral oil or silicone oil

Rubber band or wire for attaching the test tube to the thermometer

2-Acetyl-1-methylpyrrole sample

Procedure:

Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with the 2-
Acetyl-1-methylpyrrole sample.

Capillary Tube Insertion: Place the capillary tube, with its sealed end pointing upwards, into

the test tube containing the sample.

Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom

of the test tube should be level with the thermometer bulb.
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Thiele Tube Setup: Clamp the Thiele tube in a vertical position and fill it with mineral oil to a

level just above the side arm.

Heating: Immerse the thermometer and the attached test tube into the oil bath of the Thiele

tube. Heat the side arm of the Thiele tube gently with a heating mantle or a small flame from

a Bunsen burner.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue gentle heating until a steady and rapid stream of bubbles is

observed.

Boiling Point Determination: Turn off the heat and allow the apparatus to cool slowly. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is the boiling point of the sample. Record this temperature.

Determination of Density: Pycnometer Method
A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of the density of a liquid.

Apparatus and Materials:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper

Analytical balance (readable to at least 0.001 g)

Constant temperature water bath

Thermometer

2-Acetyl-1-methylpyrrole sample

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:
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Cleaning and Drying: Thoroughly clean the pycnometer with distilled water and then rinse

with acetone. Dry the pycnometer completely.

Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer on an

analytical balance. Record this mass (m1).

Calibration with Distilled Water: Fill the pycnometer with distilled water and place it in a

constant temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium. Ensure the

water level is at the calibration mark. Dry the outside of the pycnometer and weigh it. Record

this mass (m2).

Mass of Pycnometer with Sample: Empty and dry the pycnometer. Fill it with the 2-Acetyl-1-
methylpyrrole sample and allow it to equilibrate to the same temperature in the water bath.

Adjust the liquid level to the calibration mark, dry the exterior, and weigh it. Record this mass

(m3).

Calculation:

Mass of water = m2 - m1

Volume of pycnometer = (Mass of water) / (Density of water at the measurement

temperature)

Mass of sample = m3 - m1

Density of sample = (Mass of sample) / (Volume of pycnometer)

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of 2-Acetyl-1-methylpyrrole.
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Physicochemical Property Determination Workflow

Start: Obtain 2-Acetyl-1-methylpyrrole Sample

Prepare Boiling Point Apparatus:
- Fill test tube with sample

- Insert capillary tube
- Attach to thermometer

Boiling Point Path

Prepare Density Apparatus:
- Clean and dry pycnometer
- Weigh empty pycnometer

Density Path

Measure Boiling Point:
- Heat Thiele tube

- Observe bubble stream
- Record temperature on cooling

Measure Density:
- Fill pycnometer with sample

- Equilibrate temperature
- Weigh filled pycnometer

Analyze Boiling Point Data:
- Record the temperature at which liquid enters the capillary

Analyze Density Data:
- Calculate mass of sample

- Calculate density

End: Report Physical Properties

Click to download full resolution via product page

Workflow for Determining Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Acetyl-1-methylpyrrole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200348#boiling-point-and-density-of-2-acetyl-1-
methylpyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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